Cas no 25699-94-9 (3-(1H-benzimidazol-1-yl)-Benzonitrile)

3-(1H-benzimidazol-1-yl)-Benzonitrile structure
25699-94-9 structure
Product Name:3-(1H-benzimidazol-1-yl)-Benzonitrile
CAS No:25699-94-9
MF:C14H9N3
MW:219.241362333298
CID:1109911
PubChem ID:5328447
Update Time:2025-04-20

3-(1H-benzimidazol-1-yl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-benzimidazol-1-yl)-Benzonitrile
    • 3-(1H-benzimidazol-1-yl)Benzonitrile
    • DA-07620
    • BDBM3819
    • 3-(1H-1,3-benzodiazol-1-yl)benzonitrile
    • DTXSID401290313
    • SCHEMBL8188627
    • 1-Phenylbenzimidazole deriv. 36
    • CHEMBL356027
    • 25699-94-9
    • Inchi: 1S/C14H9N3/c15-9-11-4-3-5-12(8-11)17-10-16-13-6-1-2-7-14(13)17/h1-8,10H
    • InChI Key: ATUPUCFKLIDOKP-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=CC=CC1=2)C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 219.07977
  • Monoisotopic Mass: 219.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.61
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